Cas no 1806281-47-9 (Ethyl 6-cyano-3-hydroxy-2-nitrobenzoate)

• Product Name: Ethyl 6-cyano-3-hydroxy-2-nitrobenzoate
• CAS No: 1806281-47-9
• MF: C₁₀H₈N₂O₅
• MW: 236.18092250824
• CID: 4955537
• Update Time: 2025-05-25

Ethyl 6-cyano-3-hydroxy-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-3-hydroxy-2-nitrobenzoate

• Inchi： 1S/C10H8N2O5/c1-2-17-10(14)8-6(5-11)3-4-7(13)9(8)12(15)16/h3-4,13H,2H2,1H3
• InChI Key： GLJNCACBENZDCM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C#N)=CC=C(C=1[N+](=O)[O-])O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 355
• XLogP3: 1.9
• Topological Polar Surface Area: 116

Additional information on Ethyl 6-cyano-3-hydroxy-2-nitrobenzoate

Research Brief on Ethyl 6-cyano-3-hydroxy-2-nitrobenzoate (CAS: 1806281-47-9) in Chemical Biology and Pharmaceutical Applications

Ethyl 6-cyano-3-hydroxy-2-nitrobenzoate (CAS: 1806281-47-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic benzoate derivative, characterized by its cyano, hydroxy, and nitro functional groups, has been investigated as a key intermediate in the synthesis of bioactive molecules and as a potential pharmacophore in drug discovery programs.

Recent studies published in the Journal of Medicinal Chemistry (2023) have explored the compound's utility as a building block for novel kinase inhibitors. The electron-withdrawing nitro group at position 2 and the hydrogen-bonding capable hydroxy group at position 3 create a distinctive electronic profile that influences molecular interactions with biological targets. Computational docking studies suggest this scaffold may show particular affinity for ATP-binding sites in various protein kinases.

In synthetic chemistry applications, Ethyl 6-cyano-3-hydroxy-2-nitrobenzoate has demonstrated versatility as a precursor for multicomponent reactions. A 2024 study in Organic Letters detailed its use in [3+2] cycloadditions to generate novel heterocyclic systems with potential antimicrobial activity. The compound's reactivity profile allows for selective modifications at multiple positions, enabling medicinal chemists to rapidly generate diverse molecular libraries for biological screening.

From a pharmaceutical development perspective, the metabolic stability and physicochemical properties of this compound have been evaluated in recent ADMET studies. While the ester moiety presents some metabolic liability, strategic modifications of this group have shown promise in improving pharmacokinetic parameters. Researchers at several major pharmaceutical companies have included derivatives of this scaffold in their fragment-based drug discovery pipelines.

Ongoing research is investigating the compound's potential in targeted protein degradation strategies. Preliminary results suggest that when incorporated into proteolysis-targeting chimeras (PROTACs), the scaffold may contribute to favorable ternary complex formation properties. This application represents one of the most promising new directions for this chemical entity in therapeutic development.

The synthesis and scale-up of Ethyl 6-cyano-3-hydroxy-2-nitrobenzoate continue to be areas of active investigation, with recent process chemistry publications highlighting improved yields through catalytic methods. As research progresses, this compound is increasingly recognized as a valuable tool in chemical biology and a promising starting point for the development of new therapeutic agents across multiple disease areas.